Cas no 33959-24-9 (4-sulfanylpentan-2-ol)
4-sulfanylpentan-2-ol structure
Product Name:4-sulfanylpentan-2-ol
CAS No:33959-24-9
MF:C5H12OS
MW:120.213180541992
CID:1460955
Update Time:2024-08-23
4-sulfanylpentan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-sulfanylpentan-2-ol
- 2-pentanol, 4-mercapto-
- 4-Mercaptopentan-2-ol
- LogP
-
- Inchi: 1S/C5H12OS/c1-4(6)3-5(2)7/h4-7H,3H2,1-2H3
- InChI Key: AKFMLHKPSQIJJW-UHFFFAOYSA-N
- SMILES: CC(O)CC(S)C
Computed Properties
- Exact Mass: 120.06096
Experimental Properties
- Density: 0.974
- Boiling Point: 190.1°C at 760 mmHg
- Flash Point: 68.8°C
- Refractive Index: 1.472
- PSA: 20.23
- pka: 10.85±0.10(Predicted)
4-sulfanylpentan-2-ol Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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